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Compound of Interest

Ethyl 4-tosylpiperazine-1-
Compound Name:
carboxylate

Cat. No.: B416004

Disclaimer: The compound "Ethyl 4-tosylpiperazine-1-carboxylate"” is not readily found in
public chemical databases with a specific CAS number. This guide will focus on the closely
related and well-documented analog, Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate. The key
structural difference is the absence of a methyl group on the para-position of the phenyl ring.
The synthesis and properties are expected to be analogous.

Introduction

This technical guide provides a comprehensive overview of Ethyl 4-(phenylsulfonyl)piperazine-
1-carboxylate, a derivative of piperazine. Piperazine and its derivatives are of significant
interest to researchers and drug development professionals due to their prevalence in a wide
range of biologically active compounds. They are integral scaffolds in medicinal chemistry,
contributing to the development of therapeutics in areas such as oncology, infectious diseases,
and neurology.[1] This document details the synthesis, structural characteristics, and
physicochemical properties of Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate, serving as a
valuable resource for its application in research and development.

Physicochemical and Structural Data

The properties of the parent compound, Ethyl piperazine-1-carboxylate, are provided for
reference, alongside the crystallographic data for Ethyl 4-(phenylsulfonyl)piperazine-1-
carboxylate.
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Properties of Key Reagents

Property Ethyl piperazine-1-carboxylate
CAS Number 120-43-4

Molecular Formula C7H14N202

Molecular Weight 158.20 g/mol

Appearance Liquid

Boiling Point 273 °C (lit.)

Density 1.08 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.477 (lit.)

Crystal Structure Data of Ethyl 4-

(phenylsulfonyl)piperazine-1-carboxylate

Parameter Value
Molecular Formula C13H18N204S[1]
Molecular Weight 298.35 g/mol

Crystal System

Monoclinic[1]

Space Group

P21/c

Unit Cell Dimensions

a=6.1433 (5) A, b =20.5966 (17) A, c =
12.5626 (8) A, B = 114.026 (3)°[1]

Volume

1451.84 (19) A3[1]

z

4[1]

Dihedral Angle (Piperazine/Benzene)

73.23 (10)°[1]

Experimental Protocols

The following sections detail the synthetic protocol for Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate and the general procedure for its starting material, Ethyl N-piperazinecarboxylate.
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Synthesis of Ethyl 4-(phenylsulfonyl)piperazine-1-
carboxylate

This synthesis involves the reaction of Ethyl 1-piperazinecarboxylate with benzenesulfonyl
chloride.

Materials:

o Ethyl 1-piperazinecarboxylate (0.01 mol, 1.7 mL)

Benzenesulfonyl chloride (0.01 mol, 1.0 g)

Toluene (25 mL)

Methanol

Alkaline water

Procedure:

 In a round-bottom flask, benzenesulfonyl chloride (1.0 g) was mixed with toluene (25 mL)
with stirring.

e A solution of Ethyl 1-piperazinecarboxylate (1.7 mL) in toluene was added dropwise to the
stirred mixture.

e The reaction mixture was refluxed for 30 minutes.
e The resulting yellow precipitate was collected and washed with alkaline water.
e The washed precipitate was dissolved in methanol at room temperature.

» Yellow crystals of Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate were obtained via slow
evaporation of the methanol.[1]

General Synthesis of Ethyl N-piperazinecarboxylate
(Starting Material)
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A common method for the synthesis of the starting material, Ethyl N-piperazinecarboxylate, is
the reaction of piperazine with ethyl chloroformate.

Materials:

Piperazine (2 g, 23.2 mmol)

e Deionized water (10 mL)

o Ethyl chloroformate (1.26 g, 11.6 mmol)

e Methanol (20 mL)

e Saturated agueous sodium chloride solution
» Dichloromethane

e Anhydrous sodium sulfate

Procedure:

e Piperazine (2 g) was dissolved in deionized water (10 mL) in a reaction flask with stirring at
25 °C and then cooled to 0 °C.

e A solution of ethyl chloroformate (1.26 g) in methanol (20 mL) was added dropwise with
stirring.

 After the addition was complete, the reaction was warmed to 25 °C and stirred for 4 hours.

e The reaction was quenched by the addition of saturated aqueous sodium chloride solution
(30 mL) and extracted with dichloromethane (200 mL).

e The organic layer was collected, dried over anhydrous sodium sulfate, and the solvent was
removed under reduced pressure.

e The crude product was purified by column chromatography to yield Ethyl N-
piperazinecarboxylate.[2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/synthesis/ethyl-n-piperazinecarboxylate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b416004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Diagrams and Workflows
Synthesis Workflow

The following diagram illustrates the synthetic pathway for Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate.

Synthesis of Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate
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Caption: Synthetic workflow for Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate.

Logical Relationship of Compounds
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The diagram below shows the relationship between the starting materials and the final product.
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Caption: Logical flow from reactants to the final product.

Applications in Research and Drug Development

Piperazine derivatives are widely recognized for their therapeutic potential. They are key
components in a variety of drugs, including antibiotics such as Norfloxacin and Ciprofloxacin.[1]
The introduction of a sulfonyl group, as seen in Ethyl 4-(phenylsulfonyl)piperazine-1-
carboxylate, is a common strategy in medicinal chemistry to modulate the pharmacokinetic and
pharmacodynamic properties of a molecule. These modifications can influence solubility,
metabolic stability, and target binding affinity.

While specific applications for Ethyl 4-(phenylsulfonyl)piperazine-1-carboxylate are not
extensively documented, its structural motifs suggest potential utility as an intermediate in the
synthesis of more complex molecules with potential biological activity. The core piperazine
scaffold is a versatile building block for creating libraries of compounds for screening in various
disease models.
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Conclusion

This technical guide has provided a detailed overview of Ethyl 4-(phenylsulfonyl)piperazine-1-
carboxylate, a representative analog of the requested Ethyl 4-tosylpiperazine-1-carboxylate.
The guide includes essential data on its synthesis, structure, and properties, supported by
experimental protocols and illustrative diagrams. This information is intended to be a valuable
resource for researchers, scientists, and professionals in the field of drug development who are
working with piperazine-based compounds. Further research into this and similar molecules
could uncover novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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